N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-1-phenylmethanesulfonamide

• IUPAC Name: 1-phenyl-N-[2-(2-pyrazol-1-yl-1,3-thiazol-4-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C15H16N4O2S2/c20-23(21,12-13-5-2-1-3-6-13)17-9-7-14-11-22-15(18-14)19-10-4-8-16-19/h1-6,8,10-11,17H,7,9,12H2
• InChI Key: QBWHCMSVWDBPRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)NCCC2=CSC(=N2)N3C=CC=N3
• Molecular Formula: C15H16N4O2S2
• Molecular Weight: 348.4 g/mol
• CAS No.: 1428380-44-2

Description

N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-1-phenylmethanesulfonamide is a useful research compound. Its molecular formula is C15H16N4O2S2 and its molecular weight is 348.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

Researchers have synthesized novel heterocyclic compounds containing a sulfonamido moiety, aiming to explore their use as antibacterial agents. These compounds, including pyrazole derivatives, have been tested for antibacterial activity, revealing high activities in some cases. This underscores the potential of these compounds in developing new antibacterial agents (M. E. Azab, M. Youssef, E. A. El-Bordany, 2013).

Potential Anti-Inflammatory and Antioxidant Agents

A series of novel N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These investigations highlighted compound 1a's significant anti-inflammatory and analgesic activities without causing tissue damage, indicating the potential therapeutic applications of these derivatives (Ş. Küçükgüzel et al., 2013).

Application in Carbonic Anhydrase Inhibition

Sulfonamide derivatives have been synthesized and characterized, showing in vitro inhibition of human erythrocyte carbonic anhydrase isozymes I and II. These findings suggest the application of these compounds in treating conditions like glaucoma, where carbonic anhydrase inhibitors play a crucial role (Nurgün Büyükkıdan et al., 2017).

Anticancer Activity

Some novel pyrazole derivatives have been synthesized and evaluated for their anticancer activities. These compounds have shown promising results in inhibiting cancer cell growth, highlighting their potential as anticancer agents. The research underscores the importance of pyrazole derivatives in the development of new therapeutic agents for cancer treatment (S. M. Gomha, M. M. Edrees, Farag M. A. Altalbawy, 2016).

Antiproliferative Activities

A series of pyrazole-sulfonamide derivatives have been designed, synthesized, and evaluated for their in vitro antiproliferative activities against cancer cell lines. Some derivatives showed cell-selective effects, indicating their potential in cancer therapy (Samet Mert et al., 2014).

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to interact with a variety of biological targets, including enzymes and receptors .

Mode of Action

Thiazole derivatives have been reported to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The mode of action is likely dependent on the specific targets of the compound and the biochemical pathways it affects.

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole compounds are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .